β-lactam
  • Penicillin G
    Penicillin G
    • Cat. No.:
    • B014613
    • CAS No.:
    • 61-33-6
    • Molecular Formula:
    • C16H18N2O4S
    • Molecular Weight:
    • 334.4 g/mol
    Description
    Benzylpenicillin is a penicillin in which the substituent at position 6 of the penam ring is a phenylacetamido group. It has a role as an antibacterial drug, an epitope and a drug allergen. It is a penicillin al...
    - +
  • Aztreonam-d6
    Aztreonam-d6
    • Cat. No.:
    • B041744
    • CAS No.:
    • Molecular Formula:
    • C13H17N5O8S2
    • Molecular Weight:
    • 441.5 g/mol
    Description
    Aztreonam-d6 is intended for use as an internal standard for the quantification of aztreonam by GC- or LC-MS. Aztreonam is a synthetic β-lactam antibiotic of the monobactam class. It is active against clinical i...
    - +
  • Cefetamet
    Cefetamet
    • Cat. No.:
    • B193807
    • CAS No.:
    • 65052-63-3
    • Molecular Formula:
    • C14H15N5O5S2
    • Molecular Weight:
    • 397.4 g/mol
    Description
    Cefetamet is a cephalosporin compound having methyl and [(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino side-groups;  a cephalosporin antibiotic active against Neisseria gonorrhoeae.
    Cefe...
    - +
  • Cephalosporin C zinc salt
    Cephalosporin C zinc salt
    • Cat. No.:
    • B1365255
    • CAS No.:
    • Molecular Formula:
    • C16H19N3O8SZn
    • Molecular Weight:
    • 478.8 g/mol
    Description
    Cephalosporin C zinc salt is a useful research compound. Its molecular formula is C16H19N3O8SZn and its molecular weight is 478.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Cephalospori...
    - +
  • Cefpodoxime Proxetil
    Cefpodoxime Proxetil
    • Cat. No.:
    • B1668872
    • CAS No.:
    • 87239-81-4
    • Molecular Formula:
    • C21H27N5O9S2
    • Molecular Weight:
    • 557.6 g/mol
    Description
    Cefpodoxime proxetil is the 1-[(isopropoxycarbonyl)oxy]ethyl (proxetil) ester prodrug of cefpodoxime. After swallowing, hydrolysis of the ester group occurs in the intestinal epithelium, to release active cefpod...
    - +
  • Cefprozil
    Cefprozil
    • Cat. No.:
    • B1668874
    • CAS No.:
    • 92665-29-7
    • Molecular Formula:
    • C18H19N3O5S
    • Molecular Weight:
    • 389.4 g/mol
    Description
    Cefprozil is a cephalosporin antibiotic that is commonly employed to treat a variety of bacterial infections, including those of the ear and skin, bronchitis, and others.
    Cefprozil is a Cephalosporin Antibact...
    - +
  • Cefquinome Sulfate
    Cefquinome Sulfate
    • Cat. No.:
    • B1668876
    • CAS No.:
    • 118443-89-3
    • Molecular Formula:
    • C23H26N6O9S3
    • Molecular Weight:
    • 626.7 g/mol
    Description
    Cefquinome Sulfate is the sulfate form of cefquinome, a semisynthetic, broad-spectrum, fourth-generation aminothiazolyl cephalosporin with antibacterial activity. Cefquinome binds to and inactivates penicillin-b...
    - +
  • Cefroxadine
    Cefroxadine
    • Cat. No.:
    • B1668877
    • CAS No.:
    • 51762-05-1
    • Molecular Formula:
    • C16H19N3O5S
    • Molecular Weight:
    • 365.4 g/mol
    Description
    Cefroxadine is a first-generation cephalosporin antibiotic having methoxy and [(2R)-2-amino-2-(cyclohexa-1,4-dien-1-yl)acetyl]amino side groups located at positions 3 and 7 respectively.
    Cefroxadine is an ora...
    - +
  • Cyclacillin
    Cyclacillin
    • Cat. No.:
    • B1669386
    • CAS No.:
    • 3485-14-1
    • Molecular Formula:
    • C15H23N3O4S
    • Molecular Weight:
    • 341.4 g/mol
    Description
    Cyclacillin is a penicillin. It has a role as an antibacterial drug.
    A cyclohexylamido analog of penicillanic acid.
    Cyclacillin is a semi-synthetic beta-lactam aminocyclohexylpenicillin antibiotic. Cyclaci...
    - +
  • Cephalexin-d5
    Cephalexin-d5
    • Cat. No.:
    • B12403465
    • CAS No.:
    • Molecular Formula:
    • C16H17N3O4S
    • Molecular Weight:
    • 352.4 g/mol
    Description
    Cephalexin-d5 is a useful research compound. Its molecular formula is C16H17N3O4S and its molecular weight is 352.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Cephalexin-d5 suitable for...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img